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In the realm of materials science and engineering, the selection of an appropriate adhesive is

paramount to ensuring the structural integrity and longevity of a bonded assembly. This guide

provides a detailed comparison of the shear strength of Permabond 910, a methyl

cyanoacrylate adhesive, with that of traditional epoxy adhesives. This objective analysis is

intended to assist researchers, scientists, and drug development professionals in making

informed decisions for their specific applications.

Quantitative Data Summary
The shear strength of an adhesive is a critical performance metric, indicating its ability to resist

forces that cause the internal layers of the material to slide against each other. The following

table summarizes the typical shear strengths of Permabond 910 on various substrates

compared to a general range for epoxy adhesives.
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Adhesive Type Substrate
Shear Strength
(N/mm²)

Shear Strength
(psi)

Permabond 910 Steel 23 - 29 3300 - 4200

Aluminum 13 - 15 1900 - 2200

Brass 21 3000

Stainless Steel 21 3000

ABS, PVC,

Polycarbonate
>6 - 10 >870 - 1450

Epoxy Adhesives

(Typical Range)
Metals (General) 12 - 30+ 1740 - 4350+

Composites Up to 25 Up to 3625

Note: The shear strength of epoxy adhesives can vary significantly based on the specific

formulation (e.g., two-part, heat-cured), surface preparation, and curing process. High-strength

structural epoxies can achieve shear strengths exceeding 30 N/mm² (4350 psi).[1][2][3]

Comparative Performance Overview
Permabond 910, a methyl cyanoacrylate, is renowned for its rapid fixture time and strong

bonds on a variety of substrates, particularly metals.[4][5][6][7][8][9] Its primary advantages lie

in its ease of use as a single-component system and fast curing at room temperature.[5][6][8]

Epoxy adhesives, on the other hand, are two-part systems (resin and hardener) that generally

offer higher shear strength and greater versatility.[10][11] They are often the preferred choice

for structural bonding applications requiring high load-bearing capacity and resistance to

environmental factors.[10][12] While cyanoacrylates like Permabond 910 provide good initial

strength quickly, epoxies typically offer superior long-term durability and impact resistance.[2]

[10]

Experimental Protocols: Measuring Shear Strength
The standard methodology for determining the shear strength of adhesives is outlined in ASTM

D1002. This test is widely used to ensure consistent and comparable results across different
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adhesive systems.

ASTM D1002: Standard Test Method for Apparent Shear Strength of Single-Lap-Joint

Adhesively Bonded Metal Specimens by Tension Loading (Metal-to-Metal)

Specimen Preparation:

Metal strips of a standard dimension (typically 1 inch wide) are used as the substrates.

The surfaces to be bonded are cleaned and prepared according to the adhesive

manufacturer's recommendations to remove any contaminants that could interfere with

adhesion.

The adhesive is applied to one of the substrates, and the two strips are overlapped to

create a single-lap joint with a specified bond area (e.g., 0.5 square inches).[3]

The bonded specimen is then allowed to cure under specified conditions (time,

temperature, and pressure).

Testing Procedure:

The cured specimen is placed in the grips of a universal testing machine.

A tensile load is applied to the specimen at a controlled rate, pulling the two metal strips

apart in the plane of the bond.[13][14]

The force required to cause the bonded joint to fail is recorded.

Data Calculation:

The shear strength is calculated by dividing the maximum load at failure by the bond area.

The result is typically expressed in pounds per square inch (psi) or megapascals (MPa).

Logical Flow for Adhesive Selection
The selection of an appropriate adhesive involves considering several factors beyond just

shear strength. The following diagram illustrates a logical workflow for choosing between a

cyanoacrylate like Permabond 910 and an epoxy adhesive.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://epoxysetinc.com/uncategorized/what-is-the-strength-of-epoxy/
https://www.scribd.com/document/417835131/How-to-Perform-an-Adhesive-Lap-Joint-Shear-Strength-Test-ASTM-D1002
https://www.intertek.com/shear-testing/d1002/
https://www.benchchem.com/product/b1167610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Define Application
Requirements

High Shear Strength
Required?

Fast Fixture Time
Critical?

Yes

Select Epoxy
Adhesive

No (Consider other factors)

Large Gap Filling
Needed?

No

Select Permabond 910
(Cyanoacrylate)

Yes

High Impact/Peel
Strength Needed?No

Yes

Yes

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Comparison of Tensile Shear Strength of Adhesivesï½�Curing Methods to Maximize
Bond Strengthï½�Nagase Chemtex Co., Ltd. [group.nagase.com]

2. High‑Performance Adhesives: Epoxy vs. Cyanoacrylate for Industrial Use | HUB Industrial
Supply [hubindustrial.com]

3. How Strong Is Epoxy? | Epoxy Strengths Explained by Epoxyset [epoxysetinc.com]

4. chemical-concepts.com [chemical-concepts.com]

5. permabond.com [permabond.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1167610?utm_src=pdf-body-img
https://www.benchchem.com/product/b1167610?utm_src=pdf-custom-synthesis
https://group.nagase.com/nagasechemtex/e1/en/advanced-concept-materials/dismantlable-adhesive/adhesive-strength-comparison/
https://group.nagase.com/nagasechemtex/e1/en/advanced-concept-materials/dismantlable-adhesive/adhesive-strength-comparison/
https://www.hubindustrial.com/resources/product-selection-and-comparisons/high-performance-adhesives-epoxy-vs-cyanoacrylate-for-industrial-use.html
https://www.hubindustrial.com/resources/product-selection-and-comparisons/high-performance-adhesives-epoxy-vs-cyanoacrylate-for-industrial-use.html
https://epoxysetinc.com/uncategorized/what-is-the-strength-of-epoxy/
https://www.chemical-concepts.com/product/permabond-910/
https://www.permabond.com/wp-content/uploads/2022/09/910_TDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Permabond 910 [gracoroberts.com]

7. permabondllc.com [permabondllc.com]

8. permabond.com [permabond.com]

9. perigeedirect.com [perigeedirect.com]

10. gh1200.com [gh1200.com]

11. zdschemical.com [zdschemical.com]

12. jiujutech.com [jiujutech.com]

13. scribd.com [scribd.com]

14. Lap Shear Strength of Adhesively Bonded Metal Specimens ASTM D1002 [intertek.com]

To cite this document: BenchChem. [A Comparative Analysis of Shear Strength: Permabond
910 vs. Epoxy Adhesives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167610#shear-strength-of-permabond-910-
compared-to-epoxy-adhesives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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